Cas no 1805348-21-3 (4-Amino-6-chloro-2-(difluoromethyl)pyridine-3-sulfonamide)

• Product Name: 4-Amino-6-chloro-2-(difluoromethyl)pyridine-3-sulfonamide
• CAS No: 1805348-21-3
• MF: C₆H₆ClF₂N₃O₂S
• MW: 257.645545482636
• CID: 4852659
• Update Time: 2025-05-21

4-Amino-6-chloro-2-(difluoromethyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-chloro-2-(difluoromethyl)pyridine-3-sulfonamide

• Inchi： 1S/C6H6ClF2N3O2S/c7-3-1-2(10)5(15(11,13)14)4(12-3)6(8)9/h1,6H,(H2,10,12)(H2,11,13,14)
• InChI Key： JLGBOHUQUIUCLH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(C(F)F)=N1)S(N)(=O)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 0.9
• Topological Polar Surface Area: 107

Additional information on 4-Amino-6-chloro-2-(difluoromethyl)pyridine-3-sulfonamide

Comprehensive Overview of 4-Amino-6-chloro-2-(difluoromethyl)pyridine-3-sulfonamide (CAS No. 1805348-21-3)

4-Amino-6-chloro-2-(difluoromethyl)pyridine-3-sulfonamide (CAS No. 1805348-21-3) is a specialized sulfonamide derivative with a unique pyridine backbone, widely recognized for its potential applications in pharmaceutical and agrochemical research. This compound features a difluoromethyl group and an amino substituent, which contribute to its distinct chemical properties and reactivity. Researchers are increasingly interested in this molecule due to its structural versatility and potential as a building block for drug discovery and crop protection agents.

The compound's sulfonamide moiety is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs, including antibiotics and diuretics. The presence of the chloro and difluoromethyl groups enhances its stability and bioavailability, making it a candidate for further medicinal chemistry studies. Recent trends in AI-driven drug design have also highlighted the importance of such heterocyclic compounds in virtual screening and molecular docking simulations.

In the agrochemical sector, 4-Amino-6-chloro-2-(difluoromethyl)pyridine-3-sulfonamide has garnered attention for its potential role in developing next-generation pesticides. Its structural features align with the growing demand for environmentally friendly and low-toxicity alternatives to traditional crop protection chemicals. With increasing global focus on sustainable agriculture, this compound could play a pivotal role in addressing challenges like pest resistance and soil contamination.

From a synthetic chemistry perspective, the compound's pyridine-3-sulfonamide core offers opportunities for regioselective functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for high-throughput screening campaigns aimed at identifying novel bioactive molecules. Additionally, its fluorinated components align with the pharmaceutical industry's emphasis on fluorine-containing drugs, which often exhibit improved metabolic stability and target affinity.

Recent scientific literature has explored the compound's potential in kinase inhibition, a hot topic in cancer research. Its ability to modulate enzyme activity makes it a valuable tool for biochemical assays and mechanistic studies. Furthermore, the rise of precision medicine has spurred interest in such tailored molecules for personalized therapeutics.

For researchers sourcing 4-Amino-6-chloro-2-(difluoromethyl)pyridine-3-sulfonamide, quality and purity are critical. The compound's CAS No. 1805348-21-3 serves as a unique identifier for reliable procurement. As green chemistry principles gain traction, synthetic routes for this molecule are being optimized to reduce waste and improve atom economy.

In summary, 4-Amino-6-chloro-2-(difluoromethyl)pyridine-3-sulfonamide represents a multifaceted compound with applications spanning drug development, agrochemical innovation, and material science. Its structural complexity and functional groups make it a subject of ongoing research, particularly in the context of AI-augmented discovery and sustainable chemistry.